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Compound of Interest

Compound Name: 3-Chloro-4-nitrobenzonitrile

Cat. No.: B1354924 Get Quote

An In-depth Technical Guide on 3-Chloro-4-nitrobenzonitrile

This guide provides a detailed overview of the molecular structure and properties of 3-Chloro-
4-nitrobenzonitrile, a chemical compound relevant to researchers, scientists, and

professionals in drug development.

Molecular Properties and Identification
3-Chloro-4-nitrobenzonitrile is a solid chemical compound widely utilized in the synthesis of

pharmaceuticals and agrochemicals.[1] Its molecular properties are summarized in the table

below, providing a clear reference for its key quantitative data.

Property Value Source(s)

Molecular Formula C₇H₃ClN₂O₂ [1][2][3]

Molecular Weight 182.56 g/mol [2][3]

Exact Mass 181.9883050 u [2]

CAS Number 34662-29-8 [1][2][3]

IUPAC Name 3-Chloro-4-nitrobenzonitrile [2]

Synonyms

2-Chloro-4-cyano-1-

nitrobenzene, 4-Nitro-3-

chlorobenzonitrile

[1]
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Molecular Structure
The molecular structure of 3-Chloro-4-nitrobenzonitrile consists of a benzene ring substituted

with a chloro group at the third position, a nitro group at the fourth position, and a nitrile group

at the first position. This specific arrangement of functional groups is crucial to its chemical

reactivity and application in further syntheses.

Caption: Molecular structure of 3-Chloro-4-nitrobenzonitrile.

Experimental Protocols
This document does not cite specific experiments and therefore does not include detailed

experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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